Cas no 38908-87-1 (Dahurinol)

Dahurinol structure
Dahurinol structure
Product Name:Dahurinol
CAS No:38908-87-1
MF:C30H48O5
MW:488.6991
CID:2034865
Update Time:2024-10-29

Dahurinol Chemical and Physical Properties

Names and Identifiers

    • Aglykon A
    • (23R,24R)-16β,23-Epoxy-3β,24,25-trihydroxy-9β,19-cyclo-5α-lanostan-15-one
    • Dahurinol
    • C17841
    • (1S,4R,5R,6R,8R,10R,12S,13R,16R,18S,21R)-8-[(1R)-1,2-Dihydroxy-2-methylpropyl]-18-hydroxy-4,6,12,17,
    • Inchi: 1S/C30H48O4/c1-17-14-18(15-25(2,3)33)34-23-22(17)27(6)12-13-30-16-29(30)11-10-21(31)26(4,5)19(29)8-9-20(30)28(27,7)24(23)32/h17-23,31,33H,8-16H2,1-7H3
    • InChI Key: XYRDBDPHCIEOGJ-UHFFFAOYSA-N
    • SMILES: C123CC41CCC(O)C(C)(C)C4CCC2C1(C(=O)C2OC(CC(O)(C)C)CC(C)C2C1(CC3)C)C

Computed Properties

  • Exact Mass: 488.35
  • Monoisotopic Mass: 488.35
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 2
  • Complexity: 943
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87
  • Molecular Weight: 488.7
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Melting Point: 237.0-237.5 °C
  • Boiling Point: 625.9±55.0 °C(Predicted)
  • pka: 14.19±0.20(Predicted)

Dahurinol Pricemore >>

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